Cas no 281-32-3 (2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI))

2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI) structure
281-32-3 structure
Product Name:2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI)
CAS No:281-32-3
MF:C7H10O3
MW:142.152502536774
CID:279092
PubChem ID:9239
Update Time:2025-04-19

2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI)
    • 2,4,10-TRIOXAADAMANTANE
    • 2,4,10-Trioxatricyclo(3.3.1.1(3,7))decane
    • 2,4,10-Trioxatricyclo[3.3.1.1~3,7~]decane
    • SCHEMBL339210
    • VUIDKQHXAUDXKD-UHFFFAOYSA-
    • 281-32-3
    • 2,4,10-Trioxatricyclo-[3.3.1.13,7]decane
    • DTXSID80182378
    • 2,8,9-trioxaadamantane
    • 2,4,10-trioxatricyclo[3.3.1.13,7]decane
    • InChI=1/C7H10O3/c1-4-2-6-3-5(1)9-7(8-4)10-6/h4-7H,1-3H2
    • Inchi: 1S/C7H10O3/c1-4-2-6-3-5(1)9-7(8-4)10-6/h4-7H,1-3H2
    • InChI Key: VUIDKQHXAUDXKD-UHFFFAOYSA-N
    • SMILES: O1C2OC3CC(CC1C3)O2

Computed Properties

  • Exact Mass: 142.063
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI) Related Literature

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